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  4. 2-[[3-Cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]-N-[(2,4-dichlorophenyl)methyl]acetamide
2-[[3-Cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]-N-[(2,4-dichlorophenyl)methyl]acetamide 2-[[3-Cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]-N-[(2,4-dichlorophenyl)methyl]acetamide
Brand Name: Vulcanchem
CAS No.: 626227-47-2
VCID: VC0460729
InChI: InChI=1S/C21H18Cl2F3N3OS/c22-13-7-6-12(16(23)8-13)10-28-18(30)11-31-20-15(9-27)19(21(24,25)26)14-4-2-1-3-5-17(14)29-20/h6-8H,1-5,10-11H2,(H,28,30)
SMILES: C1CCC2=C(CC1)N=C(C(=C2C(F)(F)F)C#N)SCC(=O)NCC3=C(C=C(C=C3)Cl)Cl
Molecular Formula: C21H18Cl2F3N3OS
Molecular Weight: 488.4g/mol

2-[[3-Cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]-N-[(2,4-dichlorophenyl)methyl]acetamide

CAS No.: 626227-47-2

Main Products

VCID: VC0460729

Molecular Formula: C21H18Cl2F3N3OS

Molecular Weight: 488.4g/mol

2-[[3-Cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]-N-[(2,4-dichlorophenyl)methyl]acetamide - 626227-47-2

CAS No. 626227-47-2
Product Name 2-[[3-Cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]-N-[(2,4-dichlorophenyl)methyl]acetamide
Molecular Formula C21H18Cl2F3N3OS
Molecular Weight 488.4g/mol
IUPAC Name 2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]-N-[(2,4-dichlorophenyl)methyl]acetamide
Standard InChI InChI=1S/C21H18Cl2F3N3OS/c22-13-7-6-12(16(23)8-13)10-28-18(30)11-31-20-15(9-27)19(21(24,25)26)14-4-2-1-3-5-17(14)29-20/h6-8H,1-5,10-11H2,(H,28,30)
Standard InChIKey TWFAGSYKWVRTKI-UHFFFAOYSA-N
SMILES C1CCC2=C(CC1)N=C(C(=C2C(F)(F)F)C#N)SCC(=O)NCC3=C(C=C(C=C3)Cl)Cl
Canonical SMILES C1CCC2=C(CC1)N=C(C(=C2C(F)(F)F)C#N)SCC(=O)NCC3=C(C=C(C=C3)Cl)Cl
PubChem Compound 4047893
Last Modified Nov 13 2021
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